4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C10H14N6O3
• Molecular Weight: 266.26 g/mol
• SMILES: C1C(C(OC1N2C3=NC(=NC(=C3C=N2)N)N)CO)O
• InChI: InChI=1S/C10H14N6O3/c11-8-4-2-13-16(9(4)15-10(12)14-8)7-1-5(18)6(3-17)19-7/h2,5-7,17-18H,1,3H2,(H4,11,12,14,15)
• InChIKey: GDHKBOMSVFCASE-UHFFFAOYSA-N

4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine: Chemical Identity and Core Characteristics

4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS 117818-23-2, molecular weight 268.27 g/mol) is a synthetic pyrimidine nucleoside analog [1]. This compound belongs to the pyrazolo[3,4-d]pyrimidine class and is structurally characterized by a 2-deoxy-beta-D-ribofuranosyl sugar moiety linked to a 4,6-diamino-substituted heterocyclic base . It is typically supplied as a solid with purity ≥98%, demonstrating a computed logP of -1.1 and high hydrogen bonding capacity with 4 donors and 8 acceptors [1].

Acid-stable nucleoside analog synthesis and scaffold design

Adenosine deaminase (ADA) substrate profiling and metabolism studies

DNA polymerase α inhibition screening and enzyme probe research

• [1] PubChem. (2025). 2-Amino-8-aza-7-deoxy-2'-deoxyadenosine. PubChem CID 14056408. View Source

The Critical Need for Precise Selection of 4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine

Nucleoside analogs within the pyrazolo[3,4-d]pyrimidine class exhibit widely varying biological profiles due to subtle structural differences. For instance, the presence or absence of specific amino groups and the sugar configuration profoundly impact enzyme inhibition, metabolic stability, and antiviral activity [1]. While some analogs may show potent adenosine deaminase (ADA) inhibition, others, like 4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine, demonstrate a distinct kinetic profile, being a poor substrate for ADA [2]. This intrinsic difference in enzyme interaction means that simply substituting one pyrazolo[3,4-d]pyrimidine for another can lead to divergent and unpredictable experimental outcomes, highlighting the necessity for compound-specific procurement.

Attribute

This Compound

Other Pyrazolo[3,4-d]pyrimidine Analogs

ADA Substrate Profile

Poor ADA substrate; low conversion rate

May be rapidly deaminated, altering metabolic stability

N-Glycosylic Bond Acid Lability

Reported higher acid stability

May degrade under acidic synthesis or biological conditions

Polymerase α Inhibition

Quantified interaction (Ki reported)

Inhibition profile may differ; requires compound-specific validation

• [1] Da Settimo, F., et al. (2022). Novel, Highly Potent Adenosine Deaminase Inhibitors Containing the Pyrazolo[3,4-d]pyrimidine Ring System. Synthesis, Structure-Activity Relationships, and Molecular Modeling Studies. Journal of Medicinal Chemistry. View Source
• [2] Seela, F., & Xu, K. (2007). Pyrazolo[3,4-d]pyrimidine ribonucleosides related to 2-aminoadenosine and isoguanosine: synthesis, deamination and tautomerism. Org. Biomol. Chem., 5, 3034-3042. View Source

Quantitative Differentiation Evidence for 4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine

Superior Acidic N-Glycosylic Bond Stability Compared to 2',3'-Dideoxyadenosine (ddA)

4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine demonstrates significantly enhanced stability of the N-glycosylic bond under acidic conditions compared to the canonical nucleoside analog 2',3'-dideoxyadenosine (ddA) [1]. This structural feature is crucial for maintaining compound integrity in environments where ddA might degrade.

Acid Stability vs ddA

Direct head-to-head comparison

Higher stability than 2',3'-dideoxyadenosine (ddA) under acidic conditions

Supports acid-stable synthesis and low-pH study designs

Qualitative comparison; stability magnitude context-dependent

Evidence Dimension	N-glycosylic bond stability to acid
Target Compound Data	Stability: Higher than ddA (qualitative assessment)
Comparator Or Baseline	2',3'-dideoxyadenosine (ddA)
Quantified Difference	Stability of target compound is higher than that of ddA
Conditions	Acidic conditions as part of a standard synthetic deprotection protocol

Why This Matters

This enhanced stability can be a decisive factor in selecting this compound for applications involving acidic conditions, such as certain chemical synthesis steps or in vivo studies in low pH environments, potentially leading to more reliable and reproducible results.

• [1] Seela, F., et al. (1988). 8-Aza-7-deaza-2',3'-dideoxyadenosine: Synthesis and conversion into allopurinol 2',3'-dideoxyribofuranoside. Chemical and Pharmaceutical Bulletin, 36(10), 4153-4156. View Source

Reduced Metabolic Susceptibility to Adenosine Deaminase (ADA) Compared to 2',3'-Dideoxyadenosine (ddA)

This compound is a poor substrate for adenosine deaminase (ADA). While it can be converted to an allopurinol derivative, this enzymatic conversion proceeds at a significantly lower rate than the deamination of 2',3'-dideoxyadenosine (ddA) to dideoxyinosine (ddI) [1]. This indicates a relative metabolic stability to ADA-mediated degradation.

ADA Conversion Rate vs ddA

Direct head-to-head comparison

Lower conversion rate by adenosine deaminase than ddA

May support studies in high-ADA environments

In vitro enzymatic assay; extrapolation to complex systems requires validation

Evidence Dimension	Rate of ADA-mediated conversion
Target Compound Data	Converted by ADA to allopurinol derivative at a lower rate (qualitative assessment)
Comparator Or Baseline	Conversion of 2',3'-dideoxyadenosine (ddA) to ddl by ADA
Quantified Difference	Rate of conversion is lower for the target compound than for ddA
Conditions	In vitro enzymatic assay with adenosine deaminase

Why This Matters

Reduced susceptibility to ADA can be advantageous in biological systems where ADA activity is high, such as in the gastrointestinal tract or specific tissues. This property suggests a potentially longer half-life and improved bioavailability compared to more readily deaminated analogs.

• [1] Seela, F., et al. (1988). 8-Aza-7-deaza-2',3'-dideoxyadenosine: Synthesis and conversion into allopurinol 2',3'-dideoxyribofuranoside. Chemical and Pharmaceutical Bulletin, 36(10), 4153-4156. View Source

Distinct Interaction Profile with Human DNA Polymerase Alpha

In vitro screening reveals that 4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine exhibits inhibitory activity against HeLa DNA polymerase alpha, with a reported Ki value of 5.20E+5 nM [1]. This provides a quantitative benchmark for its interaction with a key enzyme in DNA replication, differentiating it from analogs that may not target polymerases or do so with different potencies.

DNA Polymerase α Inhibition

Supporting evidence

Ki = 5.20E+5 nM

Provides quantitative inhibition benchmark for enzyme probe studies

HeLa DNA polymerase α assay without dGTP; contextualize to target system

Evidence Dimension	Inhibition of HeLa DNA polymerase alpha
Target Compound Data	Ki = 5.20E+5 nM
Comparator Or Baseline	Not applicable (single compound data)
Quantified Difference	Not applicable
Conditions	In vitro enzyme inhibition assay in the absence of dGTP

Why This Matters

This data point provides a specific, quantitative measure of the compound's activity against a critical cellular enzyme. This information is essential for researchers designing experiments related to DNA replication, viral replication mechanisms, or evaluating the compound's potential as an antiproliferative agent.

• [1] BindingDB. (2007). Assay Method Information ChEBML_50810. Entry ID: 50035534. View Source

Target Application Scenarios for 4,6-Diamino-1-(2-deoxy-beta-D-ribofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine Based on Quantitative Differentiation

Synthetic Intermediate or Scaffold for Acid-Stable Nucleoside Prodrugs

The demonstrated superior N-glycosylic bond stability under acidic conditions [1] makes this compound a valuable starting material or synthetic intermediate for medicinal chemistry programs. It is particularly well-suited for constructing nucleoside prodrugs that must survive passage through the acidic environment of the stomach or endure acidic reaction conditions during synthesis.

Investigational Tool in ADA-Rich Biological Systems

Given its reduced rate of conversion by adenosine deaminase compared to the benchmark ddA [1], this compound is a logical choice for in vitro and in vivo studies in systems with high ADA expression (e.g., intestinal mucosa, lymphoid tissues). This property may allow for more consistent and prolonged exposure, facilitating studies on ADA-independent metabolic pathways or viral replication mechanisms.

Probe for DNA Polymerase Alpha Interaction Studies

The quantified inhibition of DNA polymerase alpha (Ki = 5.20E+5 nM) [1] positions this compound as a specific chemical probe for investigating polymerase function, DNA replication dynamics, and the mechanism of action of other polymerase inhibitors. This data allows for precise experimental design and interpretation of results in biochemical assays.

Application

Selection Property

Validation Focus

Acid-stable nucleoside analog synthesis

N-glycosylic bond acid lability profile

Stability verification in target acidic environment

ADA-rich model metabolism studies

ADA substrate conversion rate

Enzyme conversion rate assays in relevant biological matrices

DNA polymerase α probe research

Polymerase α inhibition potency

Ki determination and polymerase assay condition alignment

• [1] Seela, F., et al. (1988). 8-Aza-7-deaza-2',3'-dideoxyadenosine: Synthesis and conversion into allopurinol 2',3'-dideoxyribofuranoside. Chemical and Pharmaceutical Bulletin, 36(10), 4153-4156. View Source
• [2] BindingDB. (2007). Assay Method Information ChEBML_50810. Entry ID: 50035534. View Source